4-(Tert-butylamino)-6-chloronicotinaldehyde

• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 4-(tert-butylamino)-6-chloropyridine-3-carbaldehyde
• InChI: InChI=1S/C10H13ClN2O/c1-10(2,3)13-8-4-9(11)12-5-7(8)6-14/h4-6H,1-3H3,(H,12,13)
• InChI Key: HKORCEQJFHIRTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=CC(=NC=C1C=O)Cl

Description

4-(Tert-butylamino)-6-chloronicotinaldehyde is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (4-tert-butylamino-6-chloro-pyridin-3-yl)-methanol (5.0 g, 23.4 mmol) and MnO2 (14.3 g, 163.6 mmol) in anhydrous CH2Cl2 (100 mL) was stirred at RT for 10 h. The reaction was filtered and the filtrate was concentrated to give 4-(tert-butylamino)-6-chloronicotinaldehyde (4.0 g, 87.0% yield), which was used in the next step without further purification. 1H NMR (400 MHz, DMSO-d6): δ 9.83 (s, 1 H), 8.90 (s, 1 H), 8.44 (s, 1 H), 6.86 (s, 1 H), 1.40 (s, 9 H).